Cas no 1443312-13-7 (4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde)

• Product Name: 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde
• CAS No: 1443312-13-7
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• MDL: MFCD19442939
• CID: 5100847
• Update Time: 2026-03-03

4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde

• MDL： MFCD19442939
• Inchi： 1S/C13H17FN2O/c1-15-4-6-16(7-5-15)9-12-8-13(14)3-2-11(12)10-17/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： SQJOPWNMDCGMLH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde

4-Fluoro-2-[(4-Methylpiperazin-1-yl)methyl]benzaldehyde (CAS No. 1443312-13-7): A Comprehensive Overview

4-Fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde (CAS No. 1443312-13-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde consists of a benzaldehyde core with a fluoro substituent at the 4-position and a 4-methylpiperazinylmethyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde in the context of drug discovery and development. One notable area of research is its potential as a lead compound for the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structure of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde allows for the modulation of serotonin receptors, which could lead to the development of more effective and safer SSRIs.

In addition to its potential in psychiatric drug development, 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde have also been extensively studied. Its high solubility and stability make it suitable for various formulations, including oral and injectable forms. Furthermore, its ability to cross the blood-brain barrier (BBB) is particularly advantageous for targeting central nervous system (CNS) disorders. This property has led to its evaluation in preclinical models of neurological diseases, where it has demonstrated promising therapeutic effects.

Clinical trials involving 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde-derived compounds are currently underway to assess their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing favorable pharmacological profiles and minimal side effects. These findings underscore the potential of this compound as a valuable tool in the development of new therapeutic strategies.

Beyond its direct therapeutic applications, 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde has also found use as a synthetic intermediate in organic synthesis. Its reactivity and functional group compatibility make it an ideal starting material for the synthesis of complex molecules with diverse biological activities. This versatility has led to its adoption in various research laboratories and pharmaceutical companies worldwide.

In conclusion, 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde (CAS No. 1443312-13-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and biological properties make it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.